Cas no 543-75-9 (1,4-Dioxene)

1,4-Dioxene structure

1,4-Dioxene structure

Product Name:1,4-Dioxene

CAS No:543-75-9

MF:C₄H₆O₂

MW:86.0892415046692

MDL:MFCD00082537

CID:370500

PubChem ID:136353

Update Time:2025-04-19

1,4-Dioxene Chemical and Physical Properties

Names and Identifiers

- 1,4-Dioxin,2,3-dihydro-
- 1,4-Dioxene
- 2,3-dihydro-1,4-dioxine
- 1,4-dioxane-2,3-diyl
- 1,4-Dioxin,2,3-dihydro
- 2,3-Dihydro-1,4-dioxin
- p-Dioxin,2,3-dihydro
- 1,4-Dioxin, 2,3-dihydro-
- p-Dioxin, 2,3-dihydro-
- HIZVCIIORGCREW-UHFFFAOYSA-N
- NSC2295
- 2,3-Dihydro-1,4-dioxine #
- D2287
- NSC-2295
- T71041
- DTXSID0074714
- NSC 2295
- 964XEE4JQL
- EN300-135281
- Dioxene
- UNII-964XEE4JQL
- 543-75-9
- P-DIOXENE
- FT-0695212
- MFCD00082537
- Q13423013
- DTXCID7041675
- MDL： MFCD00082537
- Inchi： 1S/C4H6O2/c1-2-6-4-3-5-1/h1-2H,3-4H2
- InChI Key： HIZVCIIORGCREW-UHFFFAOYSA-N
- SMILES： O1C=COCC1

Computed Properties

Exact Mass: 86.03680
Monoisotopic Mass: 86.036779
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 50.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.2
Topological Polar Surface Area: 18.5

Experimental Properties

Color/Form: Not determined
Density: 1,08 g/cm3
Melting Point: NA
Boiling Point: 94°C(lit.)
Flash Point: 1°C
Refractive Index: 1.437
PSA: 18.46000
LogP: 0.50440
Solubility: Not determined
Vapor Pressure: 54.8±0.1 mmHg at 25°C

1,4-Dioxene Security Information

Symbol:
Prompt：dangerous
Signal Word：warning
Hazard Statement： H225-H315-H319
Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
Hazardous Material transportation number：UN 1993
Hazard Category Code： 11-36/37/38
Safety Instruction： S26; S36/37/39
Packing Group：II
Hazard Level：3.1
Risk Phrases：R11; R36/37/38
Packing Group：II
Safety Term：3.1
HazardClass：3.1
PackingGroup：II
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,4-Dioxene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D2287-25g	1,4-Dioxene	543-75-9	98.0%(GC)	25g	￥5690.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D2287-1g	1,4-Dioxene	543-75-9	98.0%(GC)	1g	￥590.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D2287-5g	1,4-Dioxene	543-75-9	98.0%(GC)	5g	￥1490.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	EM023-1g	1,4-Dioxene	543-75-9	98.0%(GC)	1g	￥691.0	2022-05-30
TRC	D486343-50mg	1,4-Dioxene	543-75-9		50mg	$ 50.00	2022-06-05
TRC	D486343-100mg	1,4-Dioxene	543-75-9		100mg	$ 65.00	2022-06-05
TRC	D486343-500mg	1,4-Dioxene	543-75-9		500mg	$ 135.00	2022-06-05
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R025087-1g	1,4-Dioxene	543-75-9	98%	1g	￥926	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R025087-25g	1,4-Dioxene	543-75-9	98%	25g	￥9510	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R025087-5g	1,4-Dioxene	543-75-9	98%	5g	￥2700	2024-05-22

1,4-Dioxene Production Method

Production Method 1

8068-05-1

8068-05-1

543-75-9

543-75-9

97-54-1

97-54-1

831-00-5

831-00-5

90-05-1

90-05-1

3468-99-3

3468-99-3

19037-58-2

19037-58-2

61292-90-8

61292-90-8

60563-13-5

60563-13-5

134-96-3

134-96-3

72008-46-9

72008-46-9

3658-95-5

3658-95-5

32815-70-6

32815-70-6

2503-46-0

2503-46-0

617-05-0

617-05-0

5650-43-1

5650-43-1

4971-18-0

4971-18-0

6766-82-1

6766-82-1

56707-65-4

56707-65-4

7743-14-8

7743-14-8

2785-87-7

2785-87-7

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Ethanol ; 4 h, 250 °C

Reference

Lignin Depolymerization: A Comparison of Methods to Analyze Monomers and Oligomers

Bartolomei, Erika; et al, ChemSusChem, 2020, 13(17), 4633-4648

1,4-Dioxene Raw materials

Sulfate Lignin

1,4-Dioxene Preparation Products

1,4-Dioxene Suppliers

Amadis Chemical Company Limited

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(CAS:543-75-9)1,4-Dioxene

Order Number:A1205875

Stock Status:in Stock

Quantity:5.0g/10.0g/25.0g/50.0g/100.0g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:57

Price ($):187.0/317.0/698.0/1187.0/2018.0

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1,4-Dioxene Related Literature

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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
2. Enabling stable MnO2 matrix for aqueous zinc-ion battery cathodes†

Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
3. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
4. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
5. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxins Para dioxins

543-75-9 (1,4-Dioxene) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:543-75-9)1,4-Dioxene

A1205875

Purity:99%/99%/99%/99%/99%

Quantity:5.0g/10.0g/25.0g/50.0g/100.0g

Price ($):187.0/317.0/698.0/1187.0/2018.0

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